Cas no 147029-85-4 (b-D-Xylopyranoside,4-[(2-chlorophenyl)methyl]phenyl)

b-D-Xylopyranoside,4-[(2-chlorophenyl)methyl]phenyl structure
147029-85-4 structure
Product Name:b-D-Xylopyranoside,4-[(2-chlorophenyl)methyl]phenyl
CAS No:147029-85-4
MF:C18H19ClO5
MW:350.793464899063
CID:205527
PubChem ID:3073187
Update Time:2025-04-19

b-D-Xylopyranoside,4-[(2-chlorophenyl)methyl]phenyl Chemical and Physical Properties

Names and Identifiers

    • b-D-Xylopyranoside,4-[(2-chlorophenyl)methyl]phenyl
    • beta-D-xylopyranoside, 4-[(2-chlorophenyl)methyl]phenyl
    • (2S,3R,4S,5R)-2-[4-[(2-chlorophenyl)methyl]phenoxy]oxane-3,4,5-triol
    • beta-D-Xylopyranoside, 4-((2-chlorophenyl)methyl)phenyl
    • 4-(2-Chlorobenzyl)phenyl-beta-D-xylopyranoside
    • DTXSID10163574
    • 147029-85-4
    • CHEMBL170044
    • Inchi: 1S/C18H19ClO5/c19-14-4-2-1-3-12(14)9-11-5-7-13(8-6-11)24-18-17(22)16(21)15(20)10-23-18/h1-8,15-18,20-22H,9-10H2/t15-,16+,17-,18+/m1/s1
    • InChI Key: FYXYGJIPESPIQM-XDNAFOTISA-N
    • SMILES: ClC1C=CC=CC=1CC1C=CC(=CC=1)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O

Computed Properties

  • Exact Mass: 350.092
  • Monoisotopic Mass: 350.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 79.2Ų

Experimental Properties

  • Density: 1.407
  • Boiling Point: 542.1°Cat760mmHg
  • Flash Point: 281.7°C
  • Refractive Index: 1.641
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